molecular formula C12H16S2 B8330804 2-Benzyl-4,5-Dimethyl-1,3-Dithiolane

2-Benzyl-4,5-Dimethyl-1,3-Dithiolane

Cat. No. B8330804
M. Wt: 224.4 g/mol
InChI Key: VQQOTYHPJBXLBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Benzyl-4,5-Dimethyl-1,3-Dithiolane is a useful research compound. Its molecular formula is C12H16S2 and its molecular weight is 224.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Benzyl-4,5-Dimethyl-1,3-Dithiolane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Benzyl-4,5-Dimethyl-1,3-Dithiolane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Benzyl-4,5-Dimethyl-1,3-Dithiolane

Molecular Formula

C12H16S2

Molecular Weight

224.4 g/mol

IUPAC Name

2-benzyl-4,5-dimethyl-1,3-dithiolane

InChI

InChI=1S/C12H16S2/c1-9-10(2)14-12(13-9)8-11-6-4-3-5-7-11/h3-7,9-10,12H,8H2,1-2H3

InChI Key

VQQOTYHPJBXLBF-UHFFFAOYSA-N

Canonical SMILES

CC1C(SC(S1)CC2=CC=CC=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 100 ml flask equipped with reflux condenser and magnetic stirring bar and hot plate equipped with magnetic stirring apparatus is placed 0.2 grams of para-toluenesulfonic acid, 5 ml cyclohexane and 6.1 grams (0.05 moles) of 2,3-butanedithiol. With stirring, over a period of 30 minutes, 6.0 grams (0.05 moles) of phenylacetaldehyde is added to the reaction mass. The reaction mass is then heated to reflux and refluxed for a period of 10 hours during which time water of formation is removed. After the 10 hour period, the reaction mass is cooled and transferred to a separatory funnel. The reaction mass is washed with one 50 ml portion of saturated sodium chloride, dried over anhydrous sodium sulfate and filtered. The resulting filtrate is then distilled on a Microvigreux column yielding the following four fractions:
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
6.1 g
Type
reactant
Reaction Step Three
Quantity
6 g
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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